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Compound of Interest

Compound Name: Pristane-d40

Cat. No.: B579067 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and regulatory compliance necessitates the proper handling and disposal of specialized

chemicals like Pristane-d40. This guide provides essential, step-by-step information for the

safe disposal of Pristane-d40, a deuterated analogue of pristane. Adherence to these

procedures is critical for mitigating risks and maintaining a safe laboratory environment.

Immediate Safety and Handling Precautions
Pristane-d40 is a liquid that can cause skin and serious eye irritation.[1] It is crucial to handle

this substance in a well-ventilated area, preferably within a laboratory fume hood, to avoid

inhalation of vapor or mist.[1] Personal Protective Equipment (PPE), including safety glasses

with side-shields, chemical-resistant gloves (such as nitrile rubber), and a lab coat, must be

worn at all times to prevent skin and eye contact.[1][2]

Quantitative Data for Pristane-d40
For easy reference, the following table summarizes key quantitative data for Pristane-d40.
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Property Value

Molecular Formula C₁₉D₄₀

Molecular Weight 268.52 g/mol

Physical State Liquid

Color Colorless

Density 0.783 g/cm³[1]

Melting Point -99 °C (-146 °F)[1]

Boiling Point 296 °C (565 °F)[1]

Vapor Density 9.3 (Air = 1)[1]

Step-by-Step Disposal Protocol
The disposal of Pristane-d40 must be managed as hazardous waste. Under no circumstances

should it be disposed of down the drain or released into the environment.[2]

Waste Identification and Segregation:

Characterize the Waste: The Pristane-d40 waste stream must be clearly identified. This

includes unused or unwanted Pristane-d40, as well as any materials contaminated with it,

such as pipette tips, gloves, and absorbent pads.

Segregate the Waste: Pristane-d40 waste should be collected in a dedicated, properly

labeled, and sealed container. Do not mix with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office. The container

should be made of a material compatible with the chemical.

Container Labeling and Storage:

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and should

include the chemical name ("Pristane-d40"), the associated hazards (e.g., "Irritant"), and

the date of accumulation.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.cdnisotopes.com/media/catalog/product/d/-/d-0909_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0909_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0909_2.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-0909_2.pdf
https://www.benchchem.com/product/b579067?utm_src=pdf-body
https://www.chemicalbook.com/msds/pristane.pdf
https://www.benchchem.com/product/b579067?utm_src=pdf-body
https://www.benchchem.com/product/b579067?utm_src=pdf-body
https://www.benchchem.com/product/b579067?utm_src=pdf-body
https://www.benchchem.com/product/b579067?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b579067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store the sealed waste container in a designated, well-ventilated, and secure

area, away from incompatible materials such as strong oxidizers.[3] The storage area

should be cool and dry.[2][4]

Arrange for Professional Disposal:

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal contractor to arrange for the pickup and proper

disposal of the Pristane-d40 waste.

Follow Institutional Procedures: Adhere to all institutional and local regulations regarding

the storage, handling, and disposal of hazardous chemical waste.

Spill Management:

Minor Spills: In the event of a small spill, absorb the liquid with an inert absorbent material

(e.g., vermiculite, dry sand).[2] Collect the contaminated absorbent material and place it in

a sealed container for disposal as hazardous waste. Ensure adequate ventilation.

Major Spills: For larger spills, evacuate the area and contact your institution's emergency

response team or EHS office immediately.

Experimental Workflow for Pristane-d40 Disposal
The following diagram illustrates the logical workflow for the proper disposal of Pristane-d40.
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Caption: Workflow for the safe disposal of Pristane-d40.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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